Cas no 179386-43-7 (Sumanirole)

• Product Name: Sumanirole
• CAS No: 179386-43-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 223167
• PubChem ID: 9818479
• Update Time: 2025-06-28

Sumanirole Chemical and Physical Properties

Names and Identifiers

• (R)-5-(Methylamino)-5,6-dihydro-1H-imidazo[4,5,1-ij]quinolin-2(4H)-one
• Sumanirole Maleate
• 4H-Imidazo[4,5,1-ij]quinolin-2(1H)-one,5,6-dihydro-5-(methylamino)-, (5R)-
• Sumanirole
• UNII-3E93IV1U45
• (5R)-5,6-Dihydro-5-(methylamino)-4H-imidazo[4,5,1-ij]quinolin-2(1H)-one
• (R)-5-(MethylaMino)-5,6-dihydro-1H-iMidazo[4,5,1-ij]quinolin-2(4H)-one Maleate,(free base)
• (R)-5,6-Dihydro-5-(MethylaMino)-4H-iMidazo[4,5,1-ij]quinolin- 2(1H)-one (2Z)-2-Butenedioate
• (5R)-5,6-Dihydro-5-(MethylaMino)-4H-iMidazo[4,5,1-ij]quinolin-2(1H)-one (2Z)-2-Butenedioate
• 3E93IV1U45
• (R)-5-(methylamino)-5,6-dihydro-4H-imidazo[4,5,1-ij]quinolin-2(1H)-one
• NCGC00346440-01
• NCGC00346440-04
• PNU-95666
• SUMANIROLE [WHO-DD]
• 4H-Imidazo(4,5,1-ij)quinolin-2(1H)-one, 5,6-Dihydro-5-(methylamino)-, (R)-
• DB06477
• Q7636953
• AKOS016007107
• CS-M0030
• DTXSID00870144
• 179386-43-7
• NS00069668
• CHEMBL419792
• (R)-5-Methylamino-5,6-dihydro-1H,4H-imidazo[4,5,1-ij]quinolin-2-one
• (R)-5,6-Dihydro-5-(methylamino)-4H-imidazo(4,5,1-ij)quinolin-2(1H)-one
• GTPL3949
• SCHEMBL154412
• (10R)-10-(methylamino)-1,3-diazatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-2-one
• BDBM50056443
• HY-70081
• PNU 95666
• Sumanirole [INN]
• BRD-K30485548-050-01-6
• (10R)-10-(methylamino)-1,3-diazatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-2-one
• sumanirolum
• sumanirol
• 5,6-dihydro-5-(methylamino)-4H-imidazo(4,5,1ij)-quinolin-2(1H)-one (Z)-2-butenedioate
• U 95666E
• (10R)-10-(methylamino)-1,3-diazatricyclo(6.3.1.0^(4,12))dodeca-4,6,8(12)-trien-2-one

• MDL： MFCD09832637
• Inchi： 1S/C11H13N3O/c1-12-8-5-7-3-2-4-9-10(7)14(6-8)11(15)13-9/h2-4,8,12H,5-6H2,1H3,(H,13,15)/t8-/m1/s1
• InChI Key： RKZSNTNMEFVBDT-MRVPVSSYSA-N
• SMILES： O=C1NC2C=CC=C3C=2N1C[C@@H](C3)NC

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.32
• Refractive Index: 1.666
• PSA: 50.08000
• LogP: 1.27690

Additional information on Sumanirole

Sumanirole: A Comprehensive Overview of CAS No. 179386-43-7

Sumanirole, identified by the CAS Registry Number 179386-43-7, is a compound of significant interest in the fields of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the details of Sumanirole, including its chemical structure, synthesis methods, and recent advancements in its application.

The chemical structure of Sumanirole is characterized by a complex arrangement of functional groups that contribute to its distinctive properties. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, enabling the creation of advanced materials with tailored functionalities. Researchers have explored its role in the development of novel polymers, where it serves as a key component in enhancing mechanical and thermal stability.

One of the most promising applications of Sumanirole lies in the field of drug delivery systems. Recent breakthroughs have demonstrated its potential as a carrier for bioactive molecules, offering improved solubility and controlled release profiles. This advancement has opened new avenues for pharmaceutical applications, particularly in targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

In addition to its pharmaceutical applications, Sumanirole has also found utility in the electronics industry. Its unique electronic properties make it a candidate for use in organic semiconductors and flexible electronics. Recent research has focused on optimizing its integration into thin-film transistor (TFT) devices, where it exhibits superior charge transport characteristics compared to traditional materials.

The synthesis of Sumanirole involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic pathways that leverage green chemistry principles, reducing environmental impact while maintaining product quality. These advancements have made large-scale production more feasible, paving the way for broader industrial adoption.

As interest in Sumanirole continues to grow, ongoing research is focused on expanding its application scope. Collaborative efforts between academia and industry are driving innovation, with particular emphasis on exploring its role in sustainable energy technologies. For instance, recent studies have investigated its potential as an electrolyte additive in lithium-ion batteries, where it demonstrates enhanced ion conductivity and improved cycle stability.

In conclusion, Sumanirole (CAS No. 179386-43-7) is a compound with immense potential across multiple disciplines. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies. As research continues to uncover new possibilities, Sumanirole is poised to make significant contributions to various industries, from pharmaceuticals to electronics and beyond.